Cas no 2034486-93-4 (2-(benzyloxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide)
2-(benzyloxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(benzyloxy)-N-(pyrazolo[1,5-a]pyridin-5-yl)acetamide
- 2-phenylmethoxy-N-pyrazolo[1,5-a]pyridin-5-ylacetamide
- 2-(benzyloxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide
-
- Inchi: 1S/C16H15N3O2/c20-16(12-21-11-13-4-2-1-3-5-13)18-14-7-9-19-15(10-14)6-8-17-19/h1-10H,11-12H2,(H,18,20)
- InChI Key: GLABUEABZBQLBM-UHFFFAOYSA-N
- SMILES: O(CC(NC1C=CN2C(=CC=N2)C=1)=O)CC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 344
- XLogP3: 1.6
- Topological Polar Surface Area: 55.6
2-(benzyloxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6512-0850-2μmol |
2-(benzyloxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide |
2034486-93-4 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6512-0850-5μmol |
2-(benzyloxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide |
2034486-93-4 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6512-0850-10μmol |
2-(benzyloxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide |
2034486-93-4 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6512-0850-20μmol |
2-(benzyloxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide |
2034486-93-4 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6512-0850-1mg |
2-(benzyloxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide |
2034486-93-4 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6512-0850-2mg |
2-(benzyloxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide |
2034486-93-4 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6512-0850-3mg |
2-(benzyloxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide |
2034486-93-4 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6512-0850-4mg |
2-(benzyloxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide |
2034486-93-4 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6512-0850-5mg |
2-(benzyloxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide |
2034486-93-4 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6512-0850-10mg |
2-(benzyloxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide |
2034486-93-4 | 10mg |
$79.0 | 2023-09-08 |
2-(benzyloxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 2-(benzyloxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide
Introduction to Compound with CAS No. 2034486-93-4 and Product Name: 2-(benzyloxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide
The compound identified by the CAS number 2034486-93-4 and the product name 2-(benzyloxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in therapeutic interventions. The pyrazolo[1,5-a]pyridine core is a well-documented scaffold in drug discovery, known for its ability to modulate various biological pathways. The introduction of a benzyloxy group at the amide position and the specific substitution pattern on the pyrazolo[1,5-a]pyridine ring contribute to its unique pharmacological profile.
Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The pyrazolo[1,5-a]pyridine scaffold, in particular, has been extensively studied for its role in inhibiting enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The compound 2-(benzyloxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide leverages this scaffold to interact with biological targets in a manner that could lead to significant therapeutic benefits.
The benzyloxy group at the amide position is a critical feature of this compound. This moiety not only enhances the solubility of the molecule but also influences its metabolic stability. The presence of this group allows for better interaction with biological targets, thereby increasing the compound's efficacy. Furthermore, the substitution pattern on the pyrazolo[1,5-a]pyridine ring plays a crucial role in determining the compound's selectivity and potency.
In recent years, there has been a growing interest in developing small molecule inhibitors that target specific enzymes involved in disease pathways. The compound 2-(benzyloxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide has shown promise as an inhibitor of several key enzymes. For instance, studies have indicated that this compound can inhibit enzymes involved in inflammation and pain pathways. This makes it a potential candidate for treating conditions such as arthritis and chronic pain.
Moreover, the compound has demonstrated potential in preclinical studies as an inhibitor of kinases, which are enzymes that play a critical role in cell signaling pathways. Aberrant kinase activity is often associated with various diseases, including cancer. By inhibiting these kinases, 2-(benzyloxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide could potentially disrupt cancer cell growth and proliferation. Preliminary studies have shown that this compound exhibits dose-dependent inhibition of several kinases, suggesting its therapeutic potential.
The pharmacokinetic properties of 2-(benzyloxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide are also an important consideration in its development as a therapeutic agent. The benzyloxy group contributes to improved solubility and bioavailability, which are essential for effective drug delivery. Additionally, the metabolic stability of the compound ensures that it remains active in the body for an extended period, allowing for sustained therapeutic effects.
Recent advances in computational chemistry have enabled researchers to predict the binding affinity and interaction patterns of small molecules with biological targets more accurately. These computational methods have been instrumental in optimizing the structure of 2-(benzyloxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide to enhance its potency and selectivity. By leveraging these computational tools, researchers can identify structural modifications that improve the compound's pharmacological properties without compromising its efficacy.
The synthesis of 2-(benzyloxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide involves multiple steps that require precise control over reaction conditions and reagent selection. The pyrazolo[1,5-a]pyridine core is typically synthesized through cyclocondensation reactions involving appropriate precursors. Once synthesized, this core undergoes further functionalization to introduce the benzyloxy group at the amide position and other substituents on the ring. Each step in the synthesis must be carefully optimized to ensure high yield and purity.
The development of novel therapeutic agents is often accompanied by rigorous safety testing to ensure that they are safe for human use. Preliminary toxicology studies on 2-(benzyloxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide have shown that it exhibits low toxicity at therapeutic doses. However, further studies are needed to fully assess its safety profile before it can be considered for clinical use.
In conclusion,2-(benzyloxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide represents a promising candidate for further development as a therapeutic agent. Its unique structure and pharmacological properties make it a valuable tool for studying disease mechanisms and developing new treatments. With continued research and development,2034486-93-4 could potentially revolutionize treatment strategies for various diseases.
2034486-93-4 (2-(benzyloxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)